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Compound of Interest

Compound Name: Gabapentin-d6 Hydrochloride

Cat. No.: B12404417 Get Quote

Executive Summary
This guide provides a validated operational workflow for the disposal of Gabapentin-d6
Hydrochloride (CAS: 1126623-20-8 / Unlabeled 60142-96-3). While often exempt from federal

RCRA P/U-listing, this compound is a biologically active pharmaceutical agent and a controlled

substance in specific jurisdictions.

Critical Directive: Under no circumstances shall Gabapentin-d6 Hydrochloride be disposed of

via sanitary sewer (drain disposal) or standard municipal trash. High-temperature incineration is

the only validated method for complete destruction.

Part 1: Chemical Profile & Risk Assessment
Before initiating disposal, you must verify the material state. Gabapentin-d6 HCl is typically

used as an Internal Standard (IS) in LC-MS/MS workflows. Its high economic value means

disposal usually involves milligram quantities or trace residues, yet the biological activity

requires strict adherence to pharmaceutical waste protocols.

Table 1: Technical Safety Data
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Parameter Specification Operational Implication

Compound Gabapentin-d6 Hydrochloride
Deuterated analog of

Gabapentin

CAS Number 1126623-20-8 (Salt) Use for inventory reconciliation

Physical State White to Off-White Solid
Hygroscopic; keep desiccated

until disposal

Solubility Water, Methanol
Spills can be cleaned with

aqueous solvents

Hazards (GHS)

Warning H315 (Skin Irrit.)[1]

H319 (Eye Irrit.) H335 (Resp.

Irrit.) H361 (Repr. Tox 2)

Requires PPE: Nitrile gloves,

Lab coat, Safety glasses

RCRA Status Non-Listed (Not P or U listed)

Classify as "Non-RCRA

Regulated Pharmaceutical

Waste" (unless in hazardous

solvent)

DEA Status State-Dependent

Federally non-controlled (as of

2025), but Schedule V in KY,

MI, TN, VA, WV, AL, ND.

Part 2: Regulatory & Logistical Framework
The "Cradle-to-Grave" Liability
As a researcher, you retain liability for this compound until it is destroyed. Because Gabapentin

is a controlled substance in several US states, your disposal documentation must be rigorous

enough to satisfy a DEA or State Board of Pharmacy audit.

The Isotope Factor: Deuterated standards are chemically identical to their non-labeled parents

regarding toxicity. However, due to their cost, "disposal" often triggers an inventory audit.

Ensure the mass disposed of matches the usage log to prevent "diversion" flags in controlled

jurisdictions.

DOT Visualization: Waste Stream Logic
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The following diagram illustrates the decision logic for segregating Gabapentin-d6 waste.

Identify Waste Type

Solid / Powder?

Liquid / Solution?

Pure Substance
(Expired/Excess)

>1% residue

Trace Residue
(Vials/Gloves)

<3% residue (Empty)

Is Solvent Hazardous?
(e.g., MeOH, ACN)

DESTINATION:
High-Temp Incineration

Label: Non-RCRA Pharma Solid Waste Bin

RCRA Hazardous
Waste Stream
(D001/F003)

Yes (Flammable/Toxic)

Non-RCRA Pharma
Waste Stream

No (Aqueous/Buffer)

Click to download full resolution via product page

Caption: Figure 1. Decision matrix for segregating Gabapentin-d6 waste based on physical

state and solvent composition.

Part 3: Detailed Disposal Protocols
Scenario A: Disposal of Solid Stock (Expired or Excess)
Context: You have a vial of Gabapentin-d6 HCl that has degraded or is no longer needed.

Inventory Reconciliation:

Weigh the vial. Record the remaining mass in your chemical inventory system.
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Crucial: If you are in a Schedule V state (e.g., KY, MI), this step is legally required to prove

the drug was not diverted.

Primary Containment:

Do not empty the vial. Keep the substance in its original container.

Ensure the cap is tightly sealed.[2][3] Tape the cap if necessary to prevent loosening

during transport.

Labeling:

Apply a hazardous waste label.

Chemical Name: "Gabapentin-d6 Hydrochloride."

Hazards: "Irritant, Pharmaceutical Waste."

Waste Code: "Non-RCRA Regulated" (or state specific code, e.g., "VT02" in Vermont).

Segregation:

Place the labeled vial into a Blue (non-hazardous pharma) or Black (RCRA/hazardous

pharma) waste bin, depending on your facility's specific color-coding for incineration.

Note: Never place in Red Biohazard bags (unless contaminated with blood) or clear trash

bags.

Scenario B: Disposal of Liquid Waste (HPLC
Effluent/Stock Solutions)
Context: You have prepared stock solutions in Methanol or Acetonitrile, or have collected LC-

MS waste.

Solvent Assessment:

Gabapentin-d6 is often dissolved in Methanol (MeOH). Methanol is an ignitable waste

(RCRA Code D001) and a listed solvent (F003).
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Bulking:

Pour the solution into your lab's "Flammable Solvents" waste carboy.

Compatibility Check: Ensure the carboy does not contain oxidizers (e.g., Nitric Acid), as

this can react with organic solvents.

Labeling:

The waste tag must list all constituents: "Methanol (99%), Gabapentin-d6 HCl (<1%)."

Check "Flammable" and "Toxic" on the tag.

Scenario C: Empty Containers (Trace Residues)
Context: The vial is "RCRA Empty" (less than 3% by weight remains).

Triple Rinse:

Rinse the vial three times with a compatible solvent (e.g., water or methanol).

Collect the rinsate into the appropriate liquid waste stream (see Scenario B).

Defacing:

Cross out the original label using a permanent marker.

Disposal:

Dispose of the glass vial in the "Glass/Sharps" container or chemically contaminated solid

waste bin, destined for incineration.

Part 4: Emergency Procedures (Spill Response)
Stop, Assess, Act. If Gabapentin-d6 HCl powder is spilled, inhalation is the primary risk.

PPE: Don double nitrile gloves, safety glasses, and an N95 respirator (if powder is

aerosolized).
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Containment:

Powder: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.

Liquid: Cover with an absorbent pad.

Cleanup:

Wipe the area with water (Gabapentin HCl is highly water-soluble), followed by a Methanol

wipe to remove organic residues.

Place all wipes and gloves used into a sealed bag.

Disposal: Label the bag as "Chemical Spill Debris - Gabapentin-d6" and place in the

pharmaceutical waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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